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Compound of Interest

Compound Name: 4-Methylbenzylamine

Cat. No.: B130917 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Methylbenzylamine is a versatile primary amine utilized in the synthesis of various bioactive

compounds and other chemical intermediates.[1][2] As a corrosive and combustible liquid, a

thorough understanding of its hazard profile, coupled with strict adherence to safety protocols,

is imperative for its safe handling in a laboratory and industrial setting. This guide provides an

in-depth overview of the safety, handling, and Material Safety Data Sheet (MSDS) information

for 4-Methylbenzylamine, tailored for professionals in research and drug development.

Hazard Identification and Classification
4-Methylbenzylamine is classified as a corrosive substance that causes severe skin burns

and eye damage.[3][4][5] Inhalation may lead to corrosive injuries to the upper respiratory tract

and lungs.[4] It is also a combustible liquid.[6]

GHS Classification:

Skin Corrosion/Irritation, Category 1B[3][5]

Serious Eye Damage/Eye Irritation, Category 1[7]

Hazard Statements:
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H314: Causes severe skin burns and eye damage.[1][2][3][5]

Signal Word: Danger[2][3][5]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Methylbenzylamine is presented

in Table 1. This data is essential for designing safe experimental and storage conditions.

Table 1: Physical and Chemical Properties of 4-Methylbenzylamine

Property Value Source(s)

Molecular Formula C₈H₁₁N [2][3]

Molecular Weight 121.18 g/mol [2][3][4][5]

Appearance
Clear, colorless to pale yellow

liquid
[1][5][6]

Odor Amine compounds [6]

Melting Point 12-13 °C (53.6-55.4 °F) [2][8]

Boiling Point 195 °C (383 °F) [1][2]

Flash Point 75 °C (167 °F) [1][6][8]

Density
0.952 - 0.9666 g/mL at 20-25

°C
[1][2]

Water Solubility Slightly soluble [1][2]

Vapor Pressure 0.429 mmHg at 25 °C [1]

Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with 4-
Methylbenzylamine.

Safe Handling
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Ventilation: Always handle 4-Methylbenzylamine in a well-ventilated area, preferably inside

a chemical fume hood.[6][9][10]

Personal Protective Equipment (PPE): A comprehensive set of PPE is mandatory. This

includes:

Eye/Face Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch) are

required.[3][6] Ensure an eyewash station is readily accessible.[6][9]

Skin Protection: Wear impervious gloves (e.g., nitrile) and a complete protective suit to

prevent any skin contact.[3][9] Contaminated gloves should be disposed of properly after

use.[3]

Respiratory Protection: If vapors or mists are generated, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[3][6]

General Practices: Avoid breathing vapors or mists.[3][6] Do not get in eyes, on skin, or on

clothing.[6] Wash hands thoroughly after handling.[3][9] Keep away from open flames, hot

surfaces, and other sources of ignition as the material is combustible.[3][6][9] Take

precautionary measures against static discharge.[3][9]

Storage
Conditions: Store in a cool, dry, and well-ventilated place.[6][9] Keep containers tightly closed

to prevent leakage and exposure to air and moisture.[5][6][9]

Inert Atmosphere: As the material is air-sensitive, storage under an inert atmosphere (e.g.,

nitrogen) is recommended.[2][6][9]

Incompatible Materials: Store away from incompatible substances such as acids, strong

oxidizing agents, acid anhydrides, acid chlorides, and carbon dioxide (CO₂).[3][6]

Storage Area: Designate a corrosives storage area.[6] Store locked up.[6][9]

Emergency Procedures
Immediate and appropriate response is crucial in case of accidental exposure or release.
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First-Aid Measures
Table 2: First-Aid Measures for 4-Methylbenzylamine Exposure
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Exposure Route First-Aid Protocol Source(s)

Inhalation

Remove the victim to fresh air

and keep at rest in a

comfortable position for

breathing. If breathing is

difficult, give oxygen. Do not

use mouth-to-mouth

resuscitation. Seek immediate

medical attention.

[5][6][9]

Skin Contact

Immediately remove all

contaminated clothing. Rinse

the affected skin area with

plenty of water for at least 15

minutes. Seek immediate

medical attention.

[5][6][9]

Eye Contact

Immediately rinse the eyes

cautiously with plenty of water

for at least 15 minutes, holding

the eyelids open. Remove

contact lenses if present and

easy to do. Continue rinsing.

Seek immediate medical

attention.

[5][6][9]

Ingestion

Rinse the mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

Ingestion can cause severe

swelling and damage to

delicate tissues with a danger

of perforation.

[3][5][6][9]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, alcohol-

resistant foam, or dry sand.[5][6][7] A water spray may be used to cool unopened containers.

[3]

Unsuitable Extinguishing Media: Do not use a solid or heavy water stream as it may scatter

and spread the fire.[5][6][7]

Hazardous Combustion Products: Thermal decomposition can release irritating gases and

vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO₂).

[3][6]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[3][6][10]

Accidental Release Measures
The logical workflow for responding to a 4-Methylbenzylamine spill is outlined in the diagram

below. The primary goals are to ensure personnel safety, contain the spill, and prevent

environmental contamination.
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Spill Detected

Ensure Immediate Safety
- Evacuate non-essential personnel

- Ensure adequate ventilation
- Remove all ignition sources

Don Appropriate PPE
- SCBA (if necessary)

- Chemical resistant suit
- Impervious gloves

- Safety goggles & face shield

Contain the Spill
- Use inert absorbent material

(e.g., sand, dry earth, vermiculite)
- Prevent entry into drains/sewers

Collect Spilled Material
- Use spark-proof tools

- Place in suitable, closed containers for disposal

Decontaminate Spill Area
- Wash the site after material pickup is complete

Waste Disposal
- Dispose of waste according to

approved local, state, and federal regulations

Response Complete

Click to download full resolution via product page

Caption: Workflow for 4-Methylbenzylamine Spill Response.
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Toxicological Information
Acute Effects: The primary acute hazard is severe burns to the skin, eyes, and mucous

membranes upon contact.[6] Symptoms of overexposure may include headache, dizziness,

tiredness, nausea, and vomiting.[6]

Chronic Effects: No information was available regarding long-term exposure effects such as

reproductive or developmental effects.[6]

Carcinogenicity: 4-Methylbenzylamine is not listed as a carcinogen by IARC, NTP,

ACGIGIH, or OSHA.[3][6]

Mutagenic Effects: No information available.[6]

Table 3: Summary of Toxicological Data

Effect Information Source(s)

Skin Corrosion/Irritation Causes severe burns. [3][4]

Serious Eye Damage Causes serious eye damage. [3][4]

Respiratory Irritation

Inhalation may cause corrosive

injuries to the upper respiratory

tract and lungs.

[4]

Sensitization No information available. [6]

Carcinogenicity Not classified as a carcinogen. [3][6]

Experimental Protocols
Detailed experimental protocols for determining safety parameters are crucial for regulatory

compliance and risk assessment. Below is a generalized protocol for determining the flash

point of a combustible liquid like 4-Methylbenzylamine, based on standard closed-cup

methods.

Determination of Flash Point (Closed-Cup Method)
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Objective: To determine the lowest temperature at which the vapors of 4-Methylbenzylamine
will ignite when an ignition source is introduced, using a closed-cup apparatus (e.g., Pensky-

Martens or Tag Closed Tester).

Apparatus:

Closed-cup flash point tester

Calibrated thermometer or temperature probe

Ignition source (gas flame or electric igniter)

Sample of 4-Methylbenzylamine

Stirring mechanism (if applicable to the apparatus)

Methodology:

Sample Preparation: Ensure the sample is free of water and other impurities. Pour the

sample into the test cup of the apparatus up to the marked filling line.

Apparatus Setup: Place the test cup into the heating bath of the apparatus and securely

fasten the lid. The lid contains the shutter mechanism, ignition source, and thermometer.

Heating: Begin heating the sample at a slow, constant, and prescribed rate (e.g., 5-6°C per

minute). If the apparatus has a stirrer, it should be turned on.

Ignition Test: As the sample heats up, periodically apply the ignition source by opening the

shutter. The frequency of testing is typically at specific temperature increments as the

expected flash point is approached.

Flash Point Determination: The flash point is the lowest temperature, corrected to standard

atmospheric pressure, at which the application of the ignition source causes the vapor above

the liquid to ignite with a distinct flash inside the cup.

Recording: Record the observed flash point temperature.
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Cleaning: After the test, allow the apparatus to cool completely before cleaning thoroughly to

remove any sample residue.

Disposal Considerations
Chemical waste must be disposed of in accordance with all applicable local, state, and federal

regulations.[6] It is recommended to use a licensed professional waste disposal service.[3] The

material may be burned in a chemical incinerator equipped with an afterburner and scrubber.[3]

Do not empty into drains or release into the environment.[3][6]

This guide is intended to provide comprehensive safety and handling information. Always refer

to the most current Safety Data Sheet (SDS) provided by the supplier before working with 4-
Methylbenzylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b130917#4-methylbenzylamine-safety-handling-and-
msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b130917#4-methylbenzylamine-safety-handling-and-msds-information
https://www.benchchem.com/product/b130917#4-methylbenzylamine-safety-handling-and-msds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b130917?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

